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Compound of Interest

Compound Name: TD-428

Cat. No.: B12427363 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This document provides critical safety and logistical information for

the handling and disposal of TD-428, a potent and novel BET protein degrader developed for

research use. Adherence to these guidelines is essential to mitigate risks and ensure the

integrity of your experiments.

TD-428 is a PROTAC (Proteolysis Targeting Chimera) that functions as a highly specific BRD4

degrader.[1][2][3][4] As with any potent research compound, a thorough understanding of its

properties and the implementation of rigorous safety protocols are imperative.

Immediate Safety and Handling Information
All personnel must be thoroughly trained on the handling and disposal of potent compounds

before working with TD-428. A comprehensive understanding of the associated risks and the

necessary precautions is the first line of defense against accidental exposure and

contamination.

Personal Protective Equipment (PPE)
The following table outlines the minimum required personal protective equipment when

handling TD-428.
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PPE Category Specification

Eye Protection Chemical safety goggles or a full-face shield.

Hand Protection

Chemical-resistant gloves (e.g., nitrile) should

be worn at all times. Change gloves immediately

if contaminated, punctured, or torn.

Body Protection

A fully buttoned lab coat should be worn over

personal clothing. Consider a disposable gown

for procedures with a high risk of splashing.

Respiratory

For procedures that may generate aerosols or

dust, a properly fitted NIOSH-approved

respirator is required.

Engineering Controls
To minimize the risk of exposure, TD-428 should be handled in a designated area with

appropriate engineering controls.

Control Type Specification

Ventilation

All weighing and solution preparation of TD-428

powder should be conducted in a certified

chemical fume hood or a powder containment

hood.

Designated Area

Establish a designated area for the handling of

TD-428. This area should be clearly marked and

restricted to authorized personnel.

Safety Equipment

An eyewash station and a safety shower must

be readily accessible in the immediate vicinity of

the handling area.

Operational and Disposal Plans
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A clear and concise plan for the use and disposal of TD-428 is essential for maintaining a safe

laboratory environment.

Storage and Stability
Proper storage is crucial to maintain the integrity and stability of TD-428.

Parameter Condition

Short-term Storage 0 - 4°C for days to weeks.[5]

Long-term Storage -20°C for months to years.[5]

Stock Solution

Store at -20°C for up to 1 month or -80°C for up

to 6 months to prevent inactivation from

repeated freeze-thaw cycles.[3][4]

Shipping
Shipped under ambient temperature as a non-

hazardous chemical.[5]

Spill and Emergency Procedures
In the event of a spill or accidental exposure, immediate and appropriate action is critical.
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Incident Procedure

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water. Remove

contaminated clothing. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with a large amount of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Minor Spill

Wearing appropriate PPE, absorb the spill with

an inert material (e.g., vermiculite, sand) and

place it in a sealed container for disposal. Clean

the spill area with a suitable decontamination

solution.

Major Spill

Evacuate the area and prevent entry. Contact

your institution's environmental health and

safety (EHS) department immediately.

Disposal Plan
All waste containing TD-428 must be treated as hazardous chemical waste.
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Waste Type Disposal Procedure

Solid Waste

Contaminated lab supplies (e.g., gloves, pipette

tips, vials) should be collected in a designated,

sealed, and clearly labeled hazardous waste

container.

Liquid Waste

Unused solutions containing TD-428 should be

collected in a designated, sealed, and clearly

labeled hazardous waste container. Do not pour

down the drain.

Container Disposal

Empty containers should be triple-rinsed with a

suitable solvent, and the rinsate collected as

hazardous waste. The rinsed container can then

be disposed of normally.

Experimental Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of TD-428, from

receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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